Cas no 1500272-18-3 (1-(thiophen-2-yl)methyl-1H-1,2,3-triazol-4-amine)

• Product Name: 1-(thiophen-2-yl)methyl-1H-1,2,3-triazol-4-amine
• CAS No: 1500272-18-3
• MF: C₇H₈N₄S
• MW: 180.230218887329
• CID: 5737857
• PubChem ID: 79542197
• Update Time: 2025-05-20

1-(thiophen-2-yl)methyl-1H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-[(thiophen-2-yl)methyl]-1H-1,2,3-triazol-4-amine
• 1500272-18-3
• CS-0284353
• AKOS018098040
• EN300-1114588
• 1-(THIOPHEN-2-YLMETHYL)-1H-1,2,3-TRIAZOL-4-AMINE
• 1H-1,2,3-Triazol-4-amine, 1-(2-thienylmethyl)-
• 1-(thiophen-2-yl)methyl-1H-1,2,3-triazol-4-amine

• Inchi： 1S/C7H8N4S/c8-7-5-11(10-9-7)4-6-2-1-3-12-6/h1-3,5H,4,8H2
• InChI Key： KONZWLITVCCKDL-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CN1C=C(N)N=N1

Computed Properties

• Exact Mass: 180.04696745g/mol
• Monoisotopic Mass: 180.04696745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 85Ų

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• Boiling Point: 411.1±55.0 °C(Predicted)
• pka: 2.01±0.16(Predicted)

Additional information on 1-(thiophen-2-yl)methyl-1H-1,2,3-triazol-4-amine

Professional Introduction to 1-(thiophen-2-yl)methyl-1H-1,2,3-triazol-4-amine (CAS No. 1500272-18-3)

1-(thiophen-2-yl)methyl-1H-1,2,3-triazol-4-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1500272-18-3, has garnered attention due to its potential applications in drug development and medicinal chemistry. The integration of a thiophene moiety with a triazole core creates a versatile scaffold that is highly conducive to further chemical modifications and biological evaluations.

The thiophene ring, known for its aromatic stability and electronic richness, contributes to the compound's reactivity and interaction with biological targets. In contrast, the triazole moiety is recognized for its role in enhancing binding affinity and selectivity in drug molecules. The combination of these two structural elements makes 1-(thiophen-2-yl)methyl-1H-1,2,3-triazol-4-amine a promising candidate for the synthesis of novel therapeutic agents.

In recent years, there has been a surge in research focused on developing new derivatives of triazole-thiophene hybrids. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, anti-viral, and anti-cancer applications. The structural flexibility of 1-(thiophen-2-yl)methyl-1H-1,2,3-triazol-4-amine allows for the introduction of diverse functional groups, enabling researchers to fine-tune its pharmacological properties.

The pharmacological activity of this compound has been extensively studied in academic and industrial research settings. Initial studies have highlighted its potential as a scaffold for developing kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer progression. The presence of both the thiophene and triazole moieties facilitates strong interactions with protein targets, making it an attractive candidate for structure-based drug design.

Beyond its applications in oncology, 1-(thiophen-2-yl)methyl-1H-1,2,3-triazol-4-amine has also been explored for its anti-inflammatory properties. Research indicates that derivatives of this compound can modulate inflammatory pathways by inhibiting key enzymes such as COX and LOX. This has opened up avenues for its use in conditions like rheumatoid arthritis and other chronic inflammatory disorders.

The synthesis of 1-(thiophen-2-yl)methyl-1H-1,2,3-triazol-4-amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yields and purity of the final product. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the triazole-thiophene core.

The compound's solubility profile and metabolic stability are critical factors that influence its pharmacokinetic properties. Studies have demonstrated that modifications to the molecular structure can significantly impact these properties. For instance, introducing hydrophilic groups can enhance water solubility while maintaining biological activity.

In conclusion, 1-(thiophen-2-yl)methyl-1H-1,2,3-triazol-4amine (CAS No. 1500272-18-3) represents a fascinating area of research with broad therapeutic implications. Its unique structural features make it an ideal candidate for further exploration in drug discovery and development. As research continues to uncover new applications and synthetic strategies for this compound, it is poised to play a significant role in future pharmaceutical advancements.